Cas no 37789-32-5 (1-Butanol, 2-methyl-4-(1H-purin-6-ylamino)-, (R)-)

• Product Name: 1-Butanol, 2-methyl-4-(1H-purin-6-ylamino)-, (R)-
• CAS No: 37789-32-5
• MF: C₁₀H₁₅N₅O
• MW: 221.259001016617
• CID: 292340
• PubChem ID: 688447
• Update Time: 2025-04-19

1-Butanol, 2-methyl-4-(1H-purin-6-ylamino)-, (R)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-methyl-4-(1H-purin-6-ylamino)-, (R)-
• R-(+)-DIHYDROZEATIN
• Q27102685
• (2r)-2-Methyl-4-(7h-Purin-6-Ylamino)butan-1-Ol
• 2-methyl-4-(9H-purin-6-ylamino)butan-1-ol
• Dihydrozeatin
• DTXSID40350899
• WA2
• 2-Methyl-4-(1H-purin-6-ylamino)butan-1-ol
• N(6)-(4-hydroxyisopentanyl)adenine
• CHEBI:17874
• 37789-32-5

• Inchi： 1S/C10H15N5O/c1-7(4-16)2-3-11-9-8-10(13-5-12-8)15-6-14-9/h5-7,16H,2-4H2,1H3,(H2,11,12,13,14,15)/t7-/m1/s1
• InChI Key： XXFACTAYGKKOQB-SSDOTTSWSA-N
• SMILES： OC[C@H](C)CCNC1=C2C(=NC=N1)N=CN2

Computed Properties

• Exact Mass: 221.12785
• Monoisotopic Mass: 221.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Melting Point: NA
• PSA: 81.37

1-Butanol, 2-methyl-4-(1H-purin-6-ylamino)-, (R)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-alkylaminopurines